Cas no 577776-46-6 (Ethyl (2-ethyl-1,3-thiazol-4-yl)acetate)

• Product Name: Ethyl (2-ethyl-1,3-thiazol-4-yl)acetate
• CAS No: 577776-46-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD12026881
• CID: 1606645
• PubChem ID: 23033529
• Update Time: 2025-09-25

Ethyl (2-ethyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-ethyl-, ethyl ester
• Ethyl 2-(2-ethylthiazol-4-yl)acetate
• SCHEMBL4519283
• ALBB-004349
• STK503128
• Ethyl2-(2-ethylthiazol-4-yl)acetate
• ethyl 2-(2-ethyl-1,3-thiazol-4-yl)acetate
• MFCD12026881
• (2-Ethyl-thiazol-4-yl)-acetic acid ethyl ester
• 577776-46-6
• KVBFDTCGTQSRNV-UHFFFAOYSA-N
• LS-01634
• ethyl (2-ethyl-1,3-thiazol-4-yl)acetate
• AKOS005171281
• Ethyl (2-ethyl-1,3-thiazol-4-yl)acetate

• MDL： MFCD12026881
• Inchi： 1S/C9H13NO2S/c1-3-8-10-7(6-13-8)5-9(11)12-4-2/h6H,3-5H2,1-2H3
• InChI Key： KVBFDTCGTQSRNV-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1CC

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles